Cas no 90069-81-1 (3,4-Diaminothiophene Dihydrochloride)

• Product Name: 3,4-Diaminothiophene Dihydrochloride
• CAS No: 90069-81-1
• MF: C₄H₇ClN₂S
• MW: 150.629778146744
• MDL: MFCD00671511
• CID: 61366
• PubChem ID: 12707342
• Update Time: 2025-10-29

3,4-Diaminothiophene Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Thiophene-3,4-diamine dihydrochloride
• 3,4-Thiophendiamine dihydrochloride
• 3,4-Diaminothiophene Dihydrochloride
• 3,4-Thiophenediamine dihydrochloride
• 3,4-Diaminothiophenedihydrochloride
• 3,4-Thiophenediamine, dihydrochloride
• PubChem21822
• RAMOMCXNLLLICQ-UHFFFAOYSA-N
• 3,4-DIAMINOTHIOPHENE 2HCL
• 3?4-Diaminothiophene dihydrochloride
• D
• 3,4-Thiophenediamine, dihydrochloride (9CI)
• DTXSID80507542
• AC-6951
• SCHEMBL1064010
• D2378
• BP-10014
• DB-024743
• EN300-303722
• SY043192
• 3,4-Diaminothiophene, dihydrochloride
• Thiophene-3,4-diamine--hydrogen chloride (1/2)
• 3,4-Diaminothiophene dihydrochloride, 97%
• MFCD00671511
• 90069-81-1
• Thiophene-3,4-diamine diHCl
• BCP33198
• CS-W015990
• thiophene-3,4-diaminedihydrochloride
• AKOS015845619
• 3,4-THIOPHENDIAMINE DIHYDROCHLORIDE;3,4-DIAMINOTHIOPHENE DIHYDROCHLORIDE;3,4-DIAMINOTHIOPHENE DIHYDROCHLORIDE 99%;3,4-Diaminothiophene dihydrochloride,96%
• thiophene-3,4-diamine;dihydrochloride
• BS-17794

• MDL： MFCD00671511
• Inchi： 1S/C4H6N2S.ClH/c5-3-1-7-2-4(3)6;/h1-2H,5-6H2;1H
• InChI Key： JLQKEXTYAOKZTN-UHFFFAOYSA-N
• SMILES： Cl.S1C=C(N)C(N)=C1

Computed Properties

• Exact Mass: 185.97900
• Monoisotopic Mass: 185.9785248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 58.7
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 80.3

Experimental Properties

• Color/Form: Uncertain
• Melting Point: 240-245 °C
  240-245 °C
• PSA: 80.28000
• LogP: 3.67890
• Solubility: Not determined

3,4-Diaminothiophene Dihydrochloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H317-H318
• Warning Statement： P280-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 1090 3/PG 2
• WGK Germany：3
• Hazard Category Code： 25-41-43
• Safety Instruction： S36/37-S60-S61-S26-S16-S9
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R39
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Aminothiophenes
• Other Chemical Reagents

Additional information on 3,4-Diaminothiophene Dihydrochloride

3,4-Diaminothiophene Dihydrochloride (CAS No. 90069-81-1): Properties, Applications, and Research Insights

3,4-Diaminothiophene Dihydrochloride (CAS No. 90069-81-1) is a specialized organic compound widely recognized in pharmaceutical and materials science research. This thiophene derivative serves as a critical intermediate in synthesizing conductive polymers, drug candidates, and advanced functional materials. With the growing interest in organic electronics and biocompatible materials, researchers are increasingly exploring its unique electrochemical properties and molecular versatility.

The compound's structure features a thiophene ring substituted with two amino groups at the 3 and 4 positions, forming the dihydrochloride salt for enhanced stability. This configuration enables diverse reactivity patterns, making it valuable for cross-coupling reactions and polymerization processes. Recent studies highlight its role in developing electrochromic devices and biosensors, aligning with the global trend toward sustainable and miniaturized diagnostic tools.

In pharmaceutical applications, 3,4-Diaminothiophene Dihydrochloride acts as a precursor for heterocyclic compounds with potential biological activity. Its molecular framework is frequently incorporated into scaffolds targeting enzyme inhibition or receptor modulation. The compound's compatibility with green chemistry principles has also gained attention, as researchers seek eco-friendly synthetic routes for complex molecules.

The material science community values this compound for its contributions to conductive polymer research. When polymerized, derivatives of 3,4-Diaminothiophene demonstrate tunable electrical conductivity, making them suitable for flexible electronics and corrosion-resistant coatings. These properties address current market demands for wearable technology components and energy storage solutions.

Quality specifications for CAS 90069-81-1 typically include ≥98% purity, verified through HPLC and spectroscopic analysis. Proper storage conditions (2-8°C, desiccated) ensure long-term stability. Analytical techniques like mass spectrometry and NMR spectroscopy are routinely employed for characterization, reflecting the compound's importance in precision chemistry applications.

Emerging research explores the compound's potential in photovoltaic materials and organic light-emitting diodes (OLEDs), capitalizing on its electron-donating characteristics. These developments coincide with increased investment in renewable energy technologies and display innovations. The compound's synthetic flexibility allows researchers to fine-tune optical and electronic properties for specific device requirements.

From a commercial perspective, 3,4-Diaminothiophene Dihydrochloride serves niche markets in specialty chemicals and advanced material production. Suppliers often provide customized quantities ranging from milligram to kilogram scales, catering to both academic and industrial researchers. The compound's pricing reflects its high purity standards and specialized applications in cutting-edge technologies.

Safety considerations for handling 3,4-Diaminothiophene derivatives emphasize standard laboratory precautions, including proper ventilation and personal protective equipment. While not classified as hazardous under normal conditions, its reactivity profile warrants careful handling during synthetic procedures. Material safety data sheets provide detailed guidance for researchers working with this compound.

The future outlook for CAS 90069-81-1 remains promising, particularly in interdisciplinary fields combining chemistry with nanotechnology and biomedical engineering. Ongoing studies investigate its potential in neural interface materials and smart drug delivery systems, areas experiencing rapid growth due to advancements in medical technology and personalized medicine approaches.

For researchers sourcing this compound, verification of chemical purity and structural authenticity is essential. Reputable suppliers provide comprehensive analytical data and batch-specific documentation. The compound's shelf life and storage recommendations should be carefully followed to maintain optimal performance in experimental applications.